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Compound of Interest

Compound Name: 4-Chloro-2-ethylaniline

Cat. No.: B151697

For Researchers, Scientists, and Agrochemical Development Professionals

This guide provides a detailed comparison of prominent herbicides synthesized from
chloroaniline precursors, with a focus on Propanil, Diuron, and Linuron. All three are derived
from 3,4-dichloroaniline and share a common mechanism of action, yet exhibit distinct efficacy
profiles and application uses.[1]

Chemical Derivations and Relationships

Propanil, Diuron, and Linuron are synthesized from the 3,4-dichloroaniline intermediate.[1][2][3]
Propanil is an anilide, formed by the condensation of 3,4-dichloroaniline with propanoic acid.
Diuron and Linuron belong to the phenylurea class. The synthesis of Diuron involves reacting
3,4-dichloroaniline to form an isocyanate intermediate, which is then reacted with
dimethylamine.[2] This shared origin underscores their structural similarities, which in turn
dictates their biochemical mode of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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